N-(5-methylisoxazol-3-yl)-2-[(3-phenyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio]acetamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-[(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H14N6O2S/c1-11-9-13(22-25-11)18-15(24)10-26-16-8-7-14-19-20-17(23(14)21-16)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,18,22,24)
• InChI Key: GZTXFWXKGLNACO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CSC2=NN3C(=NN=C3C4=CC=CC=C4)C=C2
• Molecular Formula: C17H14N6O2S
• Molecular Weight: 366.4 g/mol

Description

N-(5-methylisoxazol-3-yl)-2-[(3-phenyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio]acetamide is a useful research compound. Its molecular formula is C17H14N6O2S and its molecular weight is 366.4. The purity is usually 95%.
BenchChem offers high-quality N-(5-methylisoxazol-3-yl)-2-[(3-phenyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-methylisoxazol-3-yl)-2-[(3-phenyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The synthesis of N-(5-methylisoxazol-3-yl)-2-[(3-phenyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio]acetamide involves the use of heterocyclic compounds, particularly those including 1,2,4-triazole and pyrazole groups. These compounds are known for their promising biological activities, making them the center of attention in the creation of new drugs with a wide range of properties. Efficient synthesis methods have been developed to produce these compounds with high yields and purity, and their structures are often confirmed using various spectroscopic methods (Hotsulia & Fedotov, 2019).

Biological Assessment and Activity

Research has shown that these heterocyclic compounds exhibit a range of biological activities. They have been evaluated for antimicrobial activities against different bacterial and fungal strains, with some compounds showing significant activity. Moreover, certain derivatives of these compounds have shown promising antiviral activity against specific viruses, such as the hepatitis-A virus (Shamroukh & Ali, 2008). There is also evidence of anticancer activities associated with some of these compounds, as they have been found to inhibit cancer cell proliferation in certain cell lines (G. Kumar et al., 2019).